3-(2-Methoxyphenyl)-5-methylisoxazole-4-carboxylic acid

• IUPAC Name: 3-(2-methoxyphenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C12H11NO4/c1-7-10(12(14)15)11(13-17-7)8-5-3-4-6-9(8)16-2/h3-6H,1-2H3,(H,14,15)
• InChI Key: KOQSJBSGCNLIJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2OC)C(=O)O
• Molecular Formula: C12H11NO4
• DSSTOX Substance ID: DTXSID40424362
• Molecular Weight: 233.22 g/mol
• CAS No.: 93041-44-2

Description

3-(2-Methoxyphenyl)-5-methylisoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

3-(2-Methoxyphenyl)-5-methylisoxazole-4-carboxylic acid and its derivatives are pivotal in chemical synthesis. Novel methods to synthesize isoxazole-4-carboxylic acid derivatives have been developed, providing a pathway for creating various esters and amides. For instance, controlled isomerization processes have been employed to convert 4-acyl-5-methoxyisoxazoles into isoxazole-4-carboxylic esters and amides, showcasing the compound's versatility in creating different chemical structures (Serebryannikova et al., 2019).

Spectroscopic Analysis and Crystallography

The compound is also significant in spectroscopic studies and crystallography. For instance, 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid, a compound structurally similar to this compound, was synthesized and its structure was determined using single-crystal X-ray analysis. This highlights the compound's importance in understanding molecular structures and interactions, which is crucial for material science and pharmaceuticals (Kumarasinghe et al., 2009).

Biological and Pharmacological Research

In the context of biological and pharmacological research, derivatives of this compound have been synthesized and evaluated for their potential therapeutic applications. For example, isoxazole amino acids, a class of neuroexcitants derived from the compound, have been synthesized and assessed for their neuroprotective and pharmacological properties, indicating the compound's relevance in developing new therapeutics (Pajouhesh & Curry, 1998).

Nonlinear Optical Properties

The compound and its derivatives are also explored in the field of nonlinear optics. A detailed experimental and theoretical study on a molecule structurally related to this compound revealed its nonlinear optical activity, demonstrating its potential in optical and electronic applications (Tamer et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a pharmaceutical, for example, the mechanism of action would depend on the specific biological target of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and the toxicity of its degradation products. Proper handling and storage procedures should be followed to minimize risk.

Synthesis routes and methods

Procedure details

The reaction mixture of ethyl 3-(2-methoxyphenyl)-5-methylisoxazole-4-carboxylate (12.85 g, 49.2 mmol) and sodium hydroxide (9.84 g, 246 mmol) in MeOH (100 mL) and Water (10 mL) in a 500-mL round bottom flask was stirred at 65° C. for 20 hours. The MeOH was removed in vacuo, then the concentrated reaction mixture was transferred to a 500-mL separatory funnel with 150 mL of water and 100 mL of ether. The organic layer was discarded. The aqueous layer was acidified by adding concentrated HCl (26 mL). The product precipitated and was separated by filtration and dried under high vacuum to give 10.63 g (93%, theoretical yield 11.47 g). 1H NMR (400 MHz, CD3OD) δ 2.69 (s, 3H, CH3), 3.77 (s, 3H, OCH3), 7.00-7.07 (m, 2H, aryl), 7.32-7.34 (m, 1H, aryl), 7.43-7.48 (m, 1H, aryl).